Cas no 23043-12-1 (Propanamide,N-(4-aminophenyl)-3-(diethylamino)-)

Propanamide,N-(4-aminophenyl)-3-(diethylamino)- structure
23043-12-1 structure
Product Name:Propanamide,N-(4-aminophenyl)-3-(diethylamino)-
CAS No:23043-12-1
MF:C13H21N3O
MW:235.3253428936
CID:281637
PubChem ID:16778939
Update Time:2025-04-19

Propanamide,N-(4-aminophenyl)-3-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(4-aminophenyl)-3-(diethylamino)-
    • LP 15
    • LP 15 (pharmaceutical)
    • Propionanilide,4'-amino-3-(diethylamino)- (8CI)
    • W 767079
    • 23043-12-1
    • SCHEMBL15092916
    • AKOS000134641
    • B-DIETAMINOPROPIONAMIDE,N-(P-AMINOPHENYL)
    • DTXSID10877341
    • Inchi: 1S/C13H21N3O/c1-3-16(4-2)10-9-13(17)15-12-7-5-11(14)6-8-12/h5-8H,3-4,9-10,14H2,1-2H3,(H,15,17)
    • InChI Key: PCXLNVKLIWPGDB-UHFFFAOYSA-N
    • SMILES: O=C(CCN(CC)CC)NC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 235.16863
  • Monoisotopic Mass: 235.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36
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